Cas no 1159976-35-8 (3-(4-Amino-phenylamino)-methyl- piperidine-1-carboxylic Acid tert-Butyl Ester)

• Product Name: 3-(4-Amino-phenylamino)-methyl- piperidine-1-carboxylic Acid tert-Butyl Ester
• CAS No: 1159976-35-8
• MF: C₁₇H₂₇N₃O₂
• MW: 305.415184259415
• CID: 1205247
• PubChem ID: 45599169
• Update Time: 2025-08-05

3-(4-Amino-phenylamino)-methyl- piperidine-1-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(4-aminoanilino)methyl]piperidine-1-carboxylate
• tert-butyl 3-((4-aminophenylamino)methyl)piperidine-1-carboxylate
• 3-[(4-Amino-phenylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
• SCHEMBL16333276
• 1-Piperidinecarboxylic acid, 3-[[(4-aminophenyl)amino]methyl]-, 1,1-dimethylethyl ester
• DTXSID40670761
• DA-47707
• TERT-BUTYL 3-{[(4-AMINOPHENYL)AMINO]METHYL}PIPERIDINE-1-CARBOXYLATE
• 1159976-35-8
• MFCD12026440
• 3-[(4-amino-phenylamino)-methyl]- piperidine-1-carboxylic acid tert-butyl ester
• 3-(4-Amino-phenylamino)-methyl- piperidine-1-carboxylic Acid tert-Butyl Ester

• Inchi： 1S/C17H27N3O2/c1-17(2,3)22-16(21)20-10-4-5-13(12-20)11-19-15-8-6-14(18)7-9-15/h6-9,13,19H,4-5,10-12,18H2,1-3H3
• InChI Key： DHGWCWNUTGCGDP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CNC2C=CC(=CC=2)N)C1)=O

Computed Properties

• Exact Mass: 305.21032711g/mol
• Monoisotopic Mass: 305.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.6Ų

Additional information on 3-(4-Amino-phenylamino)-methyl- piperidine-1-carboxylic Acid tert-Butyl Ester

Introduction to 3-(4-Amino-phenylamino)-methyl- piperidine-1-carboxylic Acid tert-Butyl Ester (CAS No. 1159976-35-8)

3-(4-Amino-phenylamino)-methyl- piperidine-1-carboxylic Acid tert-Butyl Ester, identified by its CAS number 1159976-35-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic structure known for its broad utility in drug design due to its favorable pharmacokinetic properties and biological activity. The presence of multiple amino groups and a tert-butyl ester functionality makes this molecule a versatile intermediate in the synthesis of more complex pharmacological agents.

The structure of 3-(4-Amino-phenylamino)-methyl- piperidine-1-carboxylic Acid tert-Butyl Ester features a central piperidine ring substituted with an amino-methyl group at the 1-position and an amino phenylamino group at the 3-position. The tert-butyl ester moiety at the carboxylic acid position enhances solubility and stability, making it an attractive candidate for further derivatization. This molecular architecture is particularly interesting because it combines elements that are commonly found in bioactive molecules, such as the piperidine scaffold, which is prevalent in drugs targeting neurological and cardiovascular diseases.

In recent years, there has been growing interest in developing novel compounds based on the piperidine scaffold due to its ability to modulate various biological pathways. The 4-amino-phenylamino substituent in this compound introduces a second amino group that can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. This feature makes it a valuable building block for designing molecules with enhanced binding affinity and selectivity. Furthermore, the tert-butyl ester functionality provides a handle for further chemical manipulation, allowing researchers to explore different derivatives through hydrolysis or other transformations.

One of the most compelling aspects of 3-(4-Amino-phenylamino)-methyl- piperidine-1-carboxylic Acid tert-Butyl Ester is its potential application in the development of drugs targeting central nervous system (CNS) disorders. Piperidine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly dopamine and serotonin pathways. The amino-methyl group at the 1-position of the piperidine ring can be designed to interact with specific receptors or enzymes involved in these pathways. Additionally, the 4-amino-phenylamino moiety can further enhance binding interactions by forming multiple hydrogen bonds or participating in hydrophobic interactions within the binding site.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These tools have been instrumental in optimizing the structure of 3-(4-Amino-phenylamino)-methyl- piperidine-1-carboxylic Acid tert-Butyl Ester for better pharmacological activity. For instance, virtual screening studies have identified several analogs of this compound that exhibit improved binding affinities to target proteins involved in neurodegenerative diseases. Such findings highlight the importance of this compound as a lead structure for drug discovery efforts.

The synthesis of 3-(4-Amino-phenylamino)-methyl- piperidine-1-carboxylic Acid tert-Butyl Ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butyl ester group at the carboxylic acid position is particularly critical, as it not only improves solubility but also provides a stable intermediate for further functionalization. Researchers have developed various synthetic routes to access this compound, including condensation reactions, nucleophilic substitutions, and protecting group strategies. These synthetic methodologies have been refined over time to improve efficiency and scalability, making it feasible to produce larger quantities of the compound for preclinical studies.

Preclinical studies have begun to explore the pharmacological potential of derivatives based on 3-(4-Amino-phenylamino)-methyl- piperidine-1-carboxylic Acid tert-Butyl Ester. Initial findings suggest that this compound exhibits promising activity against several disease targets, including enzymes involved in inflammation and pain signaling. The dual amino groups present in this molecule allow it to interact with multiple biological sites simultaneously, potentially leading to synergistic effects that enhance therapeutic outcomes. Additionally, the tert-butyl ester functionality can be selectively modified to introduce additional pharmacophores or improve metabolic stability.

The development of novel drug candidates is a complex process that requires extensive characterization at both chemical and biological levels. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm the identity and purity of 3-(4-Amino-phenylamino)-methyl- piperidine-1-carboxylic Acid tert-Butyl Ester. These methods provide detailed structural information that is essential for understanding its reactivity and behavior in biological systems.

Beyond its pharmaceutical applications, 3-(4-Amino-phenylamino)-methyl- piperidine-1-carboxylic Acid tert-butyl ester also has potential uses in materials science and chemical research. Its unique structure makes it a valuable intermediate for synthesizing more complex polymers or functional materials. Researchers are exploring ways to incorporate this compound into advanced materials that exhibit specific electronic or optical properties, which could find applications in electronics or coatings industries.

The future prospects for 3-(4-Amino--phenylamino)-methyl-piperidine--1--carbonyl--ic Acid t--butylester (CAS No.--1159976--35--8) are promising, with ongoing research aimed at expanding its applications and optimizing its properties for various uses. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to new discoveries and advancements that could benefit society in numerous ways.